Cas no 747413-17-8 (1-(3-Bromophenyl)-4-methylpiperazine)

1-(3-Bromophenyl)-4-methylpiperazine is a brominated phenylpiperazine derivative with a molecular formula of C11H15BrN2. This compound serves as a versatile intermediate in organic synthesis, particularly in the development of pharmaceuticals and agrochemicals. Its structural features, including the bromine substituent at the meta position and the methylpiperazine moiety, make it valuable for further functionalization via cross-coupling reactions or nucleophilic substitutions. The compound exhibits moderate stability under standard conditions, facilitating handling in laboratory settings. Its well-defined reactivity profile allows for precise modifications, making it useful in medicinal chemistry for the design of bioactive molecules. Purity and consistency are key attributes, ensuring reliable performance in synthetic applications.
1-(3-Bromophenyl)-4-methylpiperazine structure
747413-17-8 structure
Product Name:1-(3-Bromophenyl)-4-methylpiperazine
CAS No:747413-17-8
MF:C11H15BrN2
MW:255.154201745987
CID:2132905
PubChem ID:53415329
Update Time:2025-10-30

1-(3-Bromophenyl)-4-methylpiperazine Chemical and Physical Properties

Names and Identifiers

    • Piperazine, 1-(3-bromophenyl)-4-methyl-
    • 1-(3-bromophenyl)-4-methylpiperazine
    • HJRZEXYEOXVFGH-UHFFFAOYSA-N
    • MFCD14584698
    • SCHEMBL1559226
    • XEB41317
    • AKOS022317270
    • AB70534
    • SY292535
    • CS-0061769
    • 1-(3-Bromophenyl)-4-methyl-piperazine
    • AS-64225
    • 1-(3-bromophenyl)-4-methyl piperazine
    • 747413-17-8
    • DTXSID801290884
    • 1-(3-Bromo-phenyl)-4-methyl-piperazine
    • 1-(3-Bromophenyl)-4-methylpiperazine
    • Inchi: 1S/C11H15BrN2/c1-13-5-7-14(8-6-13)11-4-2-3-10(12)9-11/h2-4,9H,5-8H2,1H3
    • InChI Key: HJRZEXYEOXVFGH-UHFFFAOYSA-N
    • SMILES: BrC1=CC=CC(=C1)N1CCN(C)CC1

Computed Properties

  • Exact Mass: 254.04186 g/mol
  • Monoisotopic Mass: 254.04186 g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 1
  • Complexity: 178
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Molecular Weight: 255.15
  • XLogP3: 2.5
  • Topological Polar Surface Area: 6.5Ų

1-(3-Bromophenyl)-4-methylpiperazine Pricemore >>

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Additional information on 1-(3-Bromophenyl)-4-methylpiperazine

Comprehensive Overview of 1-(3-Bromophenyl)-4-methylpiperazine (CAS No. 747413-17-8)

1-(3-Bromophenyl)-4-methylpiperazine, with the CAS number 747413-17-8, is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This compound belongs to the class of piperazine derivatives, which are widely studied for their diverse applications in drug discovery and material science. The presence of a bromine substituent at the 3-position of the phenyl ring enhances its reactivity, making it a valuable intermediate in synthetic chemistry.

Researchers and industry professionals frequently search for 1-(3-Bromophenyl)-4-methylpiperazine synthesis, applications in medicinal chemistry, and safety data sheets (SDS). This compound is often explored for its potential role in designing central nervous system (CNS) agents, owing to the structural similarity of piperazine derivatives to bioactive molecules. Recent trends highlight its relevance in high-throughput screening (HTS) and structure-activity relationship (SAR) studies, aligning with the growing demand for novel therapeutic candidates.

The physical and chemical properties of CAS 747413-17-8 are critical for its handling and application. It typically appears as a white to off-white crystalline powder with moderate solubility in organic solvents like dichloromethane (DCM) and dimethyl sulfoxide (DMSO). Analytical techniques such as nuclear magnetic resonance (NMR) and high-performance liquid chromatography (HPLC) are commonly employed to characterize its purity and stability. These attributes make it a reliable choice for laboratory-scale reactions and industrial-scale production.

In the context of green chemistry, 1-(3-Bromophenyl)-4-methylpiperazine has been evaluated for its environmental impact and sustainable synthesis routes. Innovations in catalytic bromination and microwave-assisted reactions have reduced the ecological footprint of its production. This aligns with the broader industry shift toward eco-friendly chemical processes, a topic frequently searched by professionals seeking sustainable alternatives.

The compound's mechanism of action and biological activity are areas of active investigation. Preliminary studies suggest its potential interaction with G-protein-coupled receptors (GPCRs), which are pivotal in neurological disorders and psychiatric conditions. Such findings have spurred interest in its use for targeted drug delivery systems and precision medicine, addressing the rising demand for personalized therapeutics.

From a commercial perspective, CAS 747413-17-8 is supplied by leading chemical manufacturers and pharmaceutical suppliers worldwide. Quality control measures, including batch-to-batch consistency and regulatory compliance, are emphasized to meet the standards of Good Manufacturing Practice (GMP). This ensures its suitability for preclinical research and clinical trials, further enhancing its market viability.

In summary, 1-(3-Bromophenyl)-4-methylpiperazine (CAS No. 747413-17-8) represents a versatile and scientifically significant compound. Its applications span drug development, material science, and sustainable chemistry, making it a focal point for contemporary research. As advancements in computational chemistry and AI-driven drug design evolve, this compound is poised to play a pivotal role in shaping the future of innovative therapeutics.

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